Cas no 508220-96-0 (3-bromo-1-methyl-6-(methylsulfanyl)-1H-pyrazolo3,4-dpyrimidine)

3-bromo-1-methyl-6-(methylsulfanyl)-1H-pyrazolo3,4-dpyrimidine structure
508220-96-0 structure
Product Name:3-bromo-1-methyl-6-(methylsulfanyl)-1H-pyrazolo3,4-dpyrimidine
CAS No:508220-96-0
MF:C7H7BrN4S
MW:259.126278162003
CID:3233579
PubChem ID:21098054
Update Time:2025-04-21

3-bromo-1-methyl-6-(methylsulfanyl)-1H-pyrazolo3,4-dpyrimidine Chemical and Physical Properties

Names and Identifiers

    • 1H-PYRAZOLO[3,4-D]PYRIMIDINE, 3-BROMO-1-METHYL-6-(METHYLTHIO)-
    • 3-bromo-1-methyl-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidine
    • EOS-61110
    • 3-bromo-1-methyl-6-(methylsulfanyl)-1H-pyrazolo3,4-dpyrimidine
    • SCHEMBL4262449
    • 3-bromo-1-methyl-6-(methylsulfanyl)-1H-pyrazolo(3,4-d)pyrimidine
    • 508220-96-0
    • 3-Bromo-1-methyl-6-(methylsulfanyl)-1H-pyrazolo[3,4-d]pyrimidine
    • AGHFFRAGILDXOO-UHFFFAOYSA-N
    • EN300-1440705
    • 3-bromo-1-methyl-6-methylsulfanyl-1H-pyrazolo[3,4-d]pyrimidine
    • DB-204214
    • 889-769-9
    • 3-Bromo-1-methyl-6-methylsulfanyl-1H -pyrazolo[3,4-d]pyrimidine
    • Inchi： 1S/C7H7BrN4S/c1-12-6-4(5(8)11-12)3-9-7(10-6)13-2/h3H,1-2H3
    • InChI Key： AGHFFRAGILDXOO-UHFFFAOYSA-N
    • SMILES： C1(SC)=NC=C2C(Br)=NN(C)C2=N1

Computed Properties

  • Exact Mass: 257.95748Da
  • Monoisotopic Mass: 257.95748Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 68.9Ų

3-bromo-1-methyl-6-(methylsulfanyl)-1H-pyrazolo3,4-dpyrimidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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